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Compound of Interest

Compound Name: o-Toluic acid-13C

Cat. No.: B15557218

An In-depth Technical Guide to o-Toluic Acid-13C

For researchers, scientists, and professionals in drug development, the use of stable isotope-
labeled compounds is crucial for accurate quantification in complex biological matrices. This
technical guide provides comprehensive information on o-Toluic acid-13C, a stable isotope-
labeled derivative of o-Toluic acid, focusing on its chemical properties and its application as an
internal standard in analytical methodologies.

Core Compound Data

o-Toluic acid-13C is a labeled form of o-Toluic acid (2-methylbenzoic acid) where one carbon
atom has been replaced with the heavy isotope, carbon-13. This isotopic labeling makes it an
ideal internal standard for mass spectrometry-based quantification of unlabeled o-Toluic acid.

Physicochemical Properties

The key quantitative data for o-Toluic acid-13C, specifically the carboxyl-13C labeled variant,
are summarized in the table below. For comparison, the properties of the unlabeled o-Toluic
acid are also provided.
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o-Toluic Acid-13C . .
Property o-Toluic Acid (unlabeled)
(carboxyl-13C)

CAS Number 70838-82-3[1][2][3] 118-90-1[1]

Molecular Formula 13CC7Hs02 CsHsO2[4][5]

Molecular Weight 137.141 - 137.16 g/mol [1][2] 136.15 g/mol [4][5]
2-Methylbenzoic-carboxy-13C ) ]

Synonyms ) 2-Methylbenzoic acid[1][6]
acid

Isotopic Enrichment 99 atom % 13C[1][2] Not Applicable

Application in Quantitative Analysis

The primary application of o-Toluic acid-13C is as an internal standard for quantitative
analysis, particularly in techniques like gas chromatography-mass spectrometry (GC-MS) and
liquid chromatography-mass spectrometry (LC-MS)[7]. Stable isotope-labeled internal
standards are considered the gold standard in quantitative mass spectrometry because they
have nearly identical chemical and physical properties to the analyte of interest. This allows
them to co-elute chromatographically and experience similar ionization efficiency, which
corrects for variations in sample preparation and instrument response.

Experimental Workflow: Use as an Internal Standard in
LC-MS

The following section outlines a typical experimental workflow for using o-Toluic acid-13C as
an internal standard for the quantification of o-Toluic acid in a biological sample.

Biological Sample
(e.9., Plasma, Urine)
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Caption: Workflow for quantitative analysis using a stable isotope-labeled internal standard.
Experimental Protocol Details:

o Sample Spiking: A known concentration of o-Toluic acid-13C (internal standard, IS) is added
to the biological sample containing the unknown quantity of o-Toluic acid (analyte).

o Extraction: The analyte and the IS are extracted from the sample matrix using an appropriate
technique such as liquid-liquid extraction (LLE) or solid-phase extraction (SPE).

o Concentration: The extract is often evaporated to dryness and then reconstituted in a smaller
volume of a suitable solvent to concentrate the analytes.

o LC-MS/MS Analysis: The reconstituted sample is injected into an LC-MS/MS system. The
analyte and IS, being chemically similar, will have very close retention times during
chromatographic separation.

o Detection: In the mass spectrometer, specific precursor-to-product ion transitions are
monitored for both the analyte and the IS (Multiple Reaction Monitoring, MRM). Due to the
mass difference, they are easily distinguishable.

o Data Analysis: The peak areas of the analyte and the IS are integrated. A ratio of the analyte
peak area to the IS peak area is calculated. This ratio is then used to determine the
concentration of the analyte by plotting it against a calibration curve prepared with known
concentrations of the analyte and a constant concentration of the IS.

As o-Toluic acid-13C is primarily a tool for analytical chemistry, it is not associated with
specific signaling pathways. Its role is to act as a xenobiotic metabolite tracer[7]. The logical
diagram below illustrates its relationship in the context of its application.
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Caption: Logical relationship of o-Toluic acid-13C as an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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